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Compound of Interest

Compound Name: 2-Phenoxyethyl acrylate

Cat. No.: B1585007

Essential Safety and Handling Guide for 2-
Phenoxyethyl Acrylate

This guide provides immediate and essential safety and logistical information for the handling
and disposal of 2-Phenoxyethyl acrylate (CAS No. 48145-04-6), a monofunctional acrylic
monomer. It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Hazard Summary: 2-Phenoxyethyl acrylate is classified as a skin sensitizer, which may cause
an allergic skin reaction.[1][2][3][4] It is also known to cause serious eye irritation and is toxic to
aquatic life with long-lasting effects.[1][3][4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety goggles or safety
glasses with side-shields.[1][2]

Protects against splashes and

vapors.

Skin Protection

Chemical-resistant gloves
(nitrile rubber, >0.5 mm
thickness), long-sleeved
clothing, or a complete

chemical-resistant suit.[1][2]

Prevents skin contact and

potential sensitization.[2]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is insufficient or for
spill response, use a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges.[1]

Protects against inhalation of

vapors and mists.

Operational Plan for Safe Handling

Follow these step-by-step procedures for the safe handling of 2-Phenoxyethyl acrylate from

receipt to disposal.

[EEN

. Receiving and Storage:

 Inspect incoming containers for damage or leaks.

e Store in a cool, dry, well-ventilated area away from direct sunlight, heat, sparks, and open

flames.[1][5][6]

o Keep containers tightly closed.[5][6]

» Store away from incompatible materials such as strong acids, bases, oxidizing agents, and

free radical initiators.[7]

2. Handling and Use:
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Work in a well-ventilated area, preferably in a chemical fume hood.

Ground and bond containers during transfer to prevent static discharge.[7]

Avoid breathing vapors or mist.[1][3][4]

Prevent contact with skin and eyes by wearing the specified PPE.[1][3][4]

Wash hands thoroughly with soap and water after handling and before breaks.[1]
. Spill Response:

Evacuate: Immediately evacuate the area in case of a spill.

Ventilate: Ensure adequate ventilation.

Contain: Wear appropriate PPE. Contain the spill using inert, non-combustible absorbent
materials like sand, earth, or vermiculite.[1][5] Prevent the spill from entering drains or
waterways.[1][5][7]

Collect: Collect the absorbed material into a suitable, properly labeled container for disposal.

[1][5]
. First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][4]
Remove contaminated clothing and wash it before reuse.[1][4] If skin irritation or rash occurs,
seek medical attention.[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[1][3] Seek medical attention.[3][8]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[1][9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1]
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Disposal Plan

Proper disposal of 2-Phenoxyethyl acrylate and contaminated materials is crucial to prevent
environmental harm.

o Waste Classification: 2-Phenoxyethyl acrylate and materials contaminated with it are
considered hazardous waste.[9]

e Unused Product: Dispose of unused 2-Phenoxyethyl acrylate as hazardous waste through
a licensed contractor, following local, regional, and national regulations.[1][3][9] Do not
dispose of it down the drain or into the environment.[1][9]

» Contaminated Materials: All contaminated materials, including absorbent materials from
spills, used PPE (gloves, etc.), and empty containers, should be collected in a labeled,
sealed container and disposed of as hazardous waste.[1][9]

o Empty Containers: Emptied containers may retain product residue and vapors and should be
treated as hazardous waste.[1]

Workflow for Safe Handling of 2-Phenoxyethyl Acrylate
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A flowchart illustrating the key stages of safely handling 2-Phenoxyethyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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